Cas no 1807143-83-4 (Ethyl 3-chloromethyl-5-cyano-4-(difluoromethyl)phenylacetate)

• Product Name: Ethyl 3-chloromethyl-5-cyano-4-(difluoromethyl)phenylacetate
• CAS No: 1807143-83-4
• MF: C₁₃H₁₂ClF₂NO₂
• MW: 287.68968963623
• CID: 4980553
• Update Time: 2025-06-11

Ethyl 3-chloromethyl-5-cyano-4-(difluoromethyl)phenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-chloromethyl-5-cyano-4-(difluoromethyl)phenylacetate

• Inchi： 1S/C13H12ClF2NO2/c1-2-19-11(18)5-8-3-9(6-14)12(13(15)16)10(4-8)7-17/h3-4,13H,2,5-6H2,1H3
• InChI Key： FLQWUBOZAXOZBH-UHFFFAOYSA-N
• SMILES： ClCC1C=C(C=C(C#N)C=1C(F)F)CC(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 356
• XLogP3: 2.8
• Topological Polar Surface Area: 50.1

Additional information on Ethyl 3-chloromethyl-5-cyano-4-(difluoromethyl)phenylacetate

Ethyl 3-chloromethyl-5-cyano-4-(difluoromethyl)phenylacetate (CAS No. 1807143-83-4): A Comprehensive Overview

Ethyl 3-chloromethyl-5-cyano-4-(difluoromethyl)phenylacetate, identified by its CAS number 1807143-83-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and chemical biology. This compound, featuring a complex aromatic structure with multiple functional groups, exhibits unique chemical properties that make it a valuable intermediate in the synthesis of various bioactive molecules.

The molecular structure of Ethyl 3-chloromethyl-5-cyano-4-(difluoromethyl)phenylacetate consists of a phenyl ring substituted with a chloromethyl group, a cyano group, and a difluoromethyl group. These substituents contribute to its reactivity and potential applications in drug discovery and development. The presence of the chloromethyl group, in particular, makes it a versatile building block for constructing more complex molecules, including potential drug candidates.

In recent years, there has been growing interest in the development of novel therapeutic agents that target specific biological pathways. Ethyl 3-chloromethyl-5-cyano-4-(difluoromethyl)phenylacetate has been explored as a key intermediate in the synthesis of compounds that may have applications in oncology, inflammation, and other therapeutic areas. Its unique structural features allow for modifications that can fine-tune its biological activity, making it a promising candidate for further research.

One of the most compelling aspects of Ethyl 3-chloromethyl-5-cyano-4-(difluoromethyl)phenylacetate is its potential as a scaffold for drug design. The combination of electron-withdrawing groups such as the cyano and difluoromethyl groups, along with the electrophilic chloromethyl group, provides multiple sites for functionalization. This flexibility enables chemists to modify the compound in various ways to achieve desired pharmacological properties.

Recent studies have highlighted the importance of fluorine-containing compounds in medicinal chemistry due to their ability to enhance metabolic stability and binding affinity. The difluoromethyl group in Ethyl 3-chloromethyl-5-cyano-4-(difluoromethyl)phenylacetate is particularly noteworthy for its potential to improve the pharmacokinetic profile of derived compounds. This has spurred interest in exploring its applications in the design of next-generation drugs.

The synthesis of Ethyl 3-chloromethyl-5-cyano-4-(difluoromethyl)phenylacetate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, including palladium-catalyzed cross-coupling reactions and nucleophilic substitutions, are often employed to construct the desired molecular framework. The efficiency of these synthetic routes is crucial for large-scale production and further application in pharmaceutical research.

In addition to its synthetic utility, Ethyl 3-chloromethyl-5-cyano-4-(difluoromethyl)phenylacetate has been investigated for its potential biological activity. Preliminary studies suggest that derivatives of this compound may exhibit inhibitory effects on certain enzymes and receptors involved in disease pathways. These findings have opened up new avenues for research into novel therapeutic strategies.

The role of computational chemistry and molecular modeling has become increasingly important in the study of compounds like Ethyl 3-chloromethyl-5-cyano-4-(difluoromethyl)phenylacetate. By leveraging computational methods, researchers can predict the behavior of this compound in biological systems and identify potential lead structures for drug development. This approach accelerates the discovery process and reduces the need for extensive experimental screening.

Future directions in the research of Ethyl 3-chloromethyl-5-cyano-4-(difluoromethyl)phenylacetate may include exploring its applications in combinatorial chemistry and high-throughput screening platforms. These approaches can help identify novel derivatives with enhanced biological activity and improved pharmacological properties. The integration of machine learning algorithms into drug discovery pipelines could further enhance the efficiency of this process.

The versatility of Ethyl 3-chloromethyl-5-cyano-4-(difluoromethyl)phenylacetate as a synthetic intermediate makes it a valuable asset in pharmaceutical research. Its unique structural features and potential biological activity position it as a promising candidate for further exploration. As our understanding of chemical biology continues to evolve, compounds like this are likely to play an increasingly important role in the development of innovative therapeutic agents.